![molecular formula C9H13N3O B2471228 3-Cyclopentyloxypyrazin-2-amine CAS No. 1697671-71-8](/img/structure/B2471228.png)
3-Cyclopentyloxypyrazin-2-amine
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Overview
Description
3-Cyclopentyloxypyrazin-2-amine is a compound with the molecular formula C9H13N3O. It’s a derivative of ammonia in which one, two, or all three hydrogen atoms are replaced by hydrocarbon groups . This compound is not intended for human or veterinary use and is typically used for research purposes.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 179.22 , and it appears as a powder . It’s stored at a temperature of 4 degrees Celsius .Scientific Research Applications
1. Synthesis and Chemical Properties
A significant area of research involving pyrazine derivatives, including compounds structurally related to "3-Cyclopentyloxypyrazin-2-amine," is their synthesis and chemical reactivity. For example, the study by Festa et al. (2018) introduced a selective route for the formation of 1-alkoxypyrazino[1,2-a]indole-3-amines through alcohol-initiated dinitrile cyclization under basic conditions, highlighting a novel approach to synthesizing pyrazine derivatives with potential biological activities (Festa et al., 2018).
2. Biological and Pharmacological Applications
Pyrazine derivatives have been explored for their biological activities and potential therapeutic applications. Research by Riyadh (2011) on the multicomponent synthesis of substituted pyrazoles, including pyrazine derivatives, demonstrated notable antibacterial activities, showcasing the potential of these compounds in developing new antimicrobial agents (Riyadh, 2011).
3. Catalytic and Material Science Applications
The study by Jaska et al. (2001) explored the rhodium-catalyzed formation of boron–nitrogen bonds, presenting a mild route to cyclic aminoboranes and borazines. This research provides insights into the use of pyrazine derivatives in catalysis and material science, demonstrating their versatility beyond biological applications (Jaska et al., 2001).
4. Environmental and Photophysical Studies
Photophysical properties and environmental interactions of pyrazine derivatives have also been a focus of research. For instance, the work by Chen et al. (2009) on the indirect photodegradation of amine drugs, including pyrazine derivatives, under simulated sunlight offers valuable information on the environmental fate and stability of these compounds (Chen et al., 2009).
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-cyclopentyloxypyrazin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O/c10-8-9(12-6-5-11-8)13-7-3-1-2-4-7/h5-7H,1-4H2,(H2,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QITIVBFCVZRMRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=NC=CN=C2N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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